Cas no 2171611-24-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methylpent-4-en-1-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methylpent-4-en-1-yl)carbamoylbutanoic acid
• CAS No: 2171611-24-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6543877
• PubChem ID: 165569886
• Update Time: 2025-05-20

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methylpent-4-en-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methylpent-4-en-1-yl)carbamoylbutanoic acid
• EN300-1570678
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-methylpent-4-en-1-yl)carbamoyl]butanoic acid
• 2171611-24-6

• Inchi： 1S/C26H30N2O5/c1-17(2)8-7-15-27-25(31)23(13-14-24(29)30)28-26(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,1,7-8,13-16H2,2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VGZNCOWSDSMUJR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC(=C)C)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methylpent-4-en-1-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methylpent-4-en-1-yl)carbamoylbutanoic Acid (CAS No. 2171611-24-6)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methylpent-4-en-1-yl)carbamoylbutanoic acid, identified by its CAS number 2171611-24-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a unique combination of functional groups, including a fluoren-9-yl moiety and a methylpent-4-en-1-yl side chain, which contribute to its distinct chemical properties and biological interactions. The presence of these groups not only enhances the compound's solubility and stability but also influences its binding affinity to biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluoren-9-yl group, in particular, has been extensively studied for its ability to enhance the bioavailability and metabolic stability of drug candidates. This feature makes it an attractive component in the design of next-generation pharmaceuticals.

The methylpent-4-en-1-yl side chain adds another layer of complexity to the molecule, contributing to its unique pharmacokinetic profile. This structural element has been shown to improve the compound's ability to cross cell membranes, which is crucial for achieving effective drug delivery. Additionally, the presence of multiple reactive sites in the molecule allows for further chemical modifications, enabling researchers to fine-tune its biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of treatments for neurological disorders. The combination of the fluoren-9-yl and methylpent-4-en-1-yl groups appears to synergistically enhance the compound's ability to interact with specific receptors in the brain, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The carbamoylbutanoic acid backbone of this compound provides a stable scaffold that can be further functionalized to target specific disease pathways. Researchers have explored various derivatives of this molecule, demonstrating its versatility in drug design. For instance, modifications at the carboxylic acid terminus have been shown to improve binding affinity to enzymes involved in inflammation and pain signaling.

In addition to its potential applications in neurological disorders, 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methylpent-4-en-1-yl)carbamoylbutanoic acid has shown promise in preclinical studies related to cancer therapy. The unique structural features of this compound allow it to inhibit key enzymes involved in tumor growth and metastasis. Specifically, it has been found to disrupt signaling pathways that are commonly overactive in cancer cells, leading to reduced proliferation and increased apoptosis.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of protective groups and selective reagents has enabled researchers to construct the complex molecular framework efficiently.

Efforts are ongoing to optimize the synthetic route for 4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-methylpent-4-en-1-y l)carbamoylbutanoic acid with the aim of improving scalability and cost-effectiveness. Continuous flow chemistry has emerged as a promising approach for large-scale production, offering advantages such as reduced reaction times and improved reproducibility. These advancements are expected to facilitate further exploration of this compound's therapeutic potential.

The pharmacological profile of this compound is being thoroughly investigated through both in vitro and in vivo studies. Initial findings suggest that it exhibits low toxicity at therapeutic doses, making it a favorable candidate for clinical development. Additionally, its ability to cross the blood-brain barrier enhances its potential as a central nervous system drug.

In conclusion, 4-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)-4-(4-methylpent -4 -en -1 -y l)carbamoylbutanoic acid (CAS No. 2171611 -24 -6) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Further studies are warranted to fully elucidate its therapeutic potential and optimize its development into novel treatments for various diseases.